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Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium p-phenolsulfonate, also known as sodium p-phenolsulfonate, is a versatile organic
salt with applications spanning various scientific and industrial fields. Its chemical structure,
featuring both a hydroxyl group and a sulfonate group on a benzene ring, imparts unique
properties that make it a valuable compound in wastewater treatment, cosmetic formulations,
and as a precursor in the synthesis of dyes and resins.

This document provides detailed application notes and experimental protocols for the utilization
of Disodium p-phenolsulfonate in several key areas. The information is intended to guide
researchers, scientists, and drug development professionals in the effective application of this
compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Disodium p-phenolsulfonate is
presented in the table below.
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Property Value Reference

Sodium p-phenolsulfonate, 4-

Hydroxybenzenesulfonic acid

Synonyms ) )
sodium salt, Sodium
sulfocarbolate
Molecular Formula CeHsNaO4S
Molecular Weight 196.16 g/mol
White to off-white crystalline
Appearance
powder
B Soluble in water, hot alcohol,
Solubility [1]
and glycerol.
pH (10% aqueous solution) 5.0-8.0 [2]
Melting Point >300 °C [3]

Applications and Experimental Protocols
Wastewater Treatment: Heavy Metal Removal

Disodium p-phenolsulfonate can act as a chelating agent, binding to heavy metal ions in
wastewater and facilitating their removal. The sulfonate group plays a crucial role in
coordinating with metal ions.[4][5][6] This protocol outlines a laboratory-scale procedure for the
removal of lead (Pb?*) ions from a synthetic wastewater sample.

Experimental Protocol: Removal of Lead lons from Wastewater

Objective: To determine the efficacy of Disodium p-phenolsulfonate in removing lead ions
from a prepared aqueous solution.

Materials:
e Disodium p-phenolsulfonate

e Lead (ll) nitrate (Pb(NO3)z2)
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Deionized water

Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

Spectrophotometer

0.22 pum syringe filters
Procedure:
e Preparation of Stock Solutions:

o Prepare a 1000 ppm stock solution of Pb2* by dissolving the appropriate amount of lead

(1) nitrate in deionized water.

o Prepare a 1% (w/v) stock solution of Disodium p-phenolsulfonate by dissolving 1 g of
the compound in 100 mL of deionized water.

o Treatment of Synthetic Wastewater:

o Prepare a 100 mL synthetic wastewater sample containing 10 ppm of Pb2* by diluting the

stock solution.

o Adjust the pH of the wastewater sample to a desired range (e.g., pH 5-6) using dilute HCI
or NaOH.

o Add a specific volume of the Disodium p-phenolsulfonate stock solution to the
wastewater sample to achieve a desired concentration (e.g., 100 ppm).

o Stir the solution for a specified contact time (e.g., 60 minutes) at room temperature.
e Sample Analysis:

o After the treatment period, take an aliquot of the solution and filter it through a 0.22 pum
syringe filter.

o Determine the remaining concentration of Pb2* in the filtrate using a suitable analytical
method, such as spectrophotometry with a colorimetric reagent like dithizone.[7]
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o Data Analysis:

o Calculate the removal efficiency of Pb?* using the following formula: Removal Efficiency
(%) = [(Co - Ce) / Co] * 100 Where:

» Co = Initial concentration of Pb2+
= Ce = Final concentration of Pb2*
Quantitative Data:

The following table presents hypothetical data for the removal of lead ions at varying
concentrations of Disodium p-phenolsulfonate.

Disodium p- -
o, . Removal Efficiency
phenolsulfonate Initial Pb%* (ppm) Final Pb?* (ppm) (%)
0
(ppm)
50 10 4.5 55
100 10 2.1 79
200 10 0.8 92

Workflow for Heavy Metal Removal

Preparation Treatment Analysis

Prepare Synthetic . . . a i Analyze Pb* Calculate Removal

Prepare Pb?* Stock Was(ewgter (1(); ppm Pb2+) Adjust pH Add Chelating Agent Stir for 60 min —l>| Filter Sample H p yrzmlu“m' v }—>| -
Prepare Disodium
p-phenolsulfonate Stock
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Workflow for heavy metal removal from wastewater.

Cosmetic Formulations: pH Stabilization

In cosmetic formulations, maintaining a specific pH is crucial for product stability, efficacy, and
skin compatibility.[8] Disodium p-phenolsulfonate can act as a buffering agent to help
stabilize the pH of cosmetic creams and lotions.[9][10]

Experimental Protocol: Preparation of a Cosmetic Cream with pH Stabilization

Objective: To formulate a basic oil-in-water (O/W) cosmetic cream and evaluate the effect of
Disodium p-phenolsulfonate on its pH stability over time.

Materials:
e Oil Phase:
o Cetearyl alcohol (emulsifier, thickener)
o Glyceryl stearate (emulsifier)
o Sweet almond oil (emollient)
e Water Phase:
o Deionized water
o Glycerin (humectant)
o Disodium p-phenolsulfonate (pH stabilizer)
o Preservative (e.g., phenoxyethanol)
e pH meter

e Homogenizer
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Procedure:
e Phase Preparation:

o Water Phase: In a beaker, combine deionized water, glycerin, and Disodium p-
phenolsulfonate. Heat to 75°C and stir until all components are dissolved.

o Oil Phase: In a separate beaker, combine cetearyl alcohol, glyceryl stearate, and sweet
almond oil. Heat to 75°C and stir until all components are melted and uniform.

o Emulsification:

o Slowly add the oil phase to the water phase while continuously stirring with a
homogenizer.

o Homogenize for 5-10 minutes until a stable emulsion is formed.
e Cooling and Final Additions:

o Allow the emulsion to cool while stirring gently.

o When the temperature is below 40°C, add the preservative and mix thoroughly.
e pH Measurement and Stability Testing:

o Measure the initial pH of the cream.[11][12][13]

o Store samples of the cream at different conditions (e.g., room temperature, 40°C) and
measure the pH at regular intervals (e.g., 1 week, 1 month, 3 months) to assess stability.

[2]
Quantitative Data:

The following table shows hypothetical pH stability data for a cosmetic cream with and without
Disodium p-phenolsulfonate.
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. . pH after 1 Month pH after 1 Month
Formulation Initial pH
(Room Temp) (40°C)

Without Stabilizer 6.5 5.8 5.5
With 0.5% Disodium

6.5 6.4 6.2
p-phenolsulfonate

Cosmetic Cream Formulation Workflow
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Phase Preparation

Water Phase Oil Phase
(Water, Glycerin, Stabilizer) (Emulsifiers, Qil)
Heat to 75°C Heat to 75°C

Emulsification
(Add Oil to Water Phase,
Homogenize)

Cooling
(Stir gently)

Add Preservative
(<40°C)

Final Cream Product

p-Nitroaniline [ Diazotization

T

Diazonium Salt

NaNOz + HCl
(0-5°C)

Disodium
p-phenolsulfonate

Azo Dye
(Precipitate)

Coupling Reaction

NaOH (aq)
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Charge Reactor:
Phenol, Disodium p-phenolsulfonate,
Formaldehyde, NaOH

l

Heat to 80-90°C
(Reflux)

Slowly Add
Remaining Formaldehyde

Polymerization
(2-3 hours)

Cool Reaction Mixture

:

Neutralize Catalyst

:

Dehydration (optional)

Sulfonated Phenol-
Formaldehyde Resin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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